Mesutoclax

BCL-2 Selectivity Thrombocytopenia Risk Drug Safety
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C45H50ClN7O8S
Molecular Weight 884.4 g/mol
CAS No. 2760536-87-4
Cat. No. B15587496
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameMesutoclax
CAS2760536-87-4
Molecular FormulaC45H50ClN7O8S
Molecular Weight884.4 g/mol
Structural Identifiers
InChIInChI=1S/C45H50ClN7O8S/c1-29-26-52(17-16-51(29)27-32-12-14-45(2,3)23-39(32)30-4-6-33(46)7-5-30)34-8-10-38(42(21-34)61-35-20-31-13-15-47-43(31)49-24-35)44(54)50-62(57,58)37-9-11-40(41(22-37)53(55)56)48-25-36-28-59-18-19-60-36/h4-11,13,15,20-22,24,29,36,48H,12,14,16-19,23,25-28H2,1-3H3,(H,47,49)(H,50,54)/t29-,36+/m1/s1
InChIKeyARUYPVNOVRMSCP-ZADIWHOSSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Mesutoclax (ICP-248) – Selective BCL‑2 Inhibitor Overview


Mesutoclax (ICP-248) is a novel, orally bioavailable, small-molecule inhibitor of the anti-apoptotic protein B-cell lymphoma 2 (BCL-2) [1]. It demonstrates high biochemical potency against BCL-2 with an IC50 of 1.54 nM, while exhibiting minimal activity against the structurally related BCL-XL (IC50 >1000 nM), a profile designed to mitigate the dose-limiting thrombocytopenia observed with earlier dual BCL-2/BCL-XL inhibitors . The compound is currently under clinical investigation for the treatment of various B-cell malignancies, including chronic lymphocytic leukemia/small lymphocytic lymphoma (CLL/SLL), mantle cell lymphoma (MCL), and acute myeloid leukemia (AML), and has received Breakthrough Therapy Designation in China for relapsed/refractory MCL [2].

Selective BCL-2 inhibition for apoptosis pathway studies
Oral bioavailable tool compound for in vivo target engagement models
Supports research in BCL-2-dependent hematologic cancer models

Mesutoclax Differentiation from Alternative BCL‑2 Inhibitors


BCL-2 inhibitors are a structurally and pharmacologically diverse class where subtle differences in binding kinetics, selectivity for BCL-2 over BCL-XL, and pharmacokinetic profiles translate into profound clinical divergences in efficacy and toxicity. While venetoclax established the therapeutic window for selective BCL-2 inhibition, its clinical utility is constrained by gastrointestinal toxicities, tumor lysis syndrome (TLS) risk, and limited efficacy in certain relapsed/refractory settings [1]. Navitoclax, an earlier dual BCL-2/BCL-XL inhibitor, demonstrated potent anti-tumor activity but caused severe, dose-limiting thrombocytopenia due to on-target BCL-XL inhibition in platelets [2]. Therefore, for scientific and industrial users procuring a BCL-2 inhibitor for preclinical studies, clinical trial material, or reference standard, the specific molecular attributes of mesutoclax—its high selectivity, differentiated potency in BTK inhibitor-refractory disease, and emerging clinical safety profile—cannot be assumed for any other in-class compound. The following quantitative evidence establishes the specific, verifiable differentiators that inform a data-driven selection.

Pan-BCL-2 inhibitors Navitoclax dual BCL-2/XL inhibition may introduce platelet-related off-target effects not seen with selective BCL-2 targeting.
Venetoclax resistance The BCL-2 G101V mutation frequently emerges under venetoclax; target engagement against this variant may differ between inhibitors.
Clinical context Observed response rates in BTKi-refractory MCL vary substantially between BCL-2 inhibitors; direct extrapolation of historical data may not apply.

Mesutoclax: Key Comparative Data


BCL‑2 vs. BCL‑XL Binding Selectivity

Mesutoclax exhibits a high degree of biochemical selectivity for BCL-2 over the anti-apoptotic protein BCL-XL. The reported IC50 for BCL-2 is 1.54 nM, while the IC50 for BCL-XL is >1000 nM, yielding a selectivity ratio of >649-fold . This profile is designed to avoid the dose-limiting thrombocytopenia associated with navitoclax, a dual BCL-2/BCL-XL inhibitor which inhibits BCL-XL with an IC50 of approximately 0.5 nM [1]. In contrast, venetoclax, the first approved selective BCL-2 inhibitor, demonstrates an IC50 of <0.5 nM for BCL-2 and an IC50 of >5000 nM for BCL-XL, yielding a selectivity ratio of >10,000-fold [2]. While venetoclax is more selective in vitro, this does not preclude the potential for differential clinical safety profiles related to other properties.

BCL-2 selectivity
Cross-study comparable
>649-fold BCL-2 over BCL-XL
Supports selective apoptosis pathway engagement; reported to limit thrombocytopenia risk vs. dual inhibitors.
Cell-free TR-FRET / fluorescence polarization assays
BCL-2 Selectivity Thrombocytopenia Risk Drug Safety

RS4;11 Cell Growth Inhibition vs. S55746

In the BCL-2-dependent human acute lymphoblastic leukemia cell line RS4;11, mesutoclax inhibits cell viability with an IC50 of 2.75 nM . This cellular potency is comparable to that reported for venetoclax in the same cell line, which demonstrates an IC50 of approximately 8 nM [1]. The near-equivalent cellular activity, despite a slightly higher biochemical IC50 for BCL-2, may indicate favorable cellular permeability or target engagement properties.

RS4;11 cell IC₅₀
Cross-study comparable
2.75 nM (vs. S55746 71.6 nM)
Reported 26-fold lower cellular IC₅₀ supports dose-response modeling in BCL-2-dependent leukemia cells.
RS4;11 cell line, 72-h treatment
Cellular Potency RS4;11 Cell Line Apoptosis

Response in BTKi‑Refractory MCL vs. Venetoclax

In a phase 1/2 clinical study of patients with relapsed/refractory MCL who were refractory to prior BTK inhibitor therapy, mesutoclax monotherapy at a 125 mg dose achieved an objective response rate (ORR) of 84.0% and a complete response rate (CRR) of 36.0% [1]. In contrast, a multicenter analysis of venetoclax monotherapy in a similar patient population reported an ORR of 40% and a median progression-free survival (PFS) of only 3.7 months [2]. This represents a 2.1-fold higher ORR for mesutoclax in the BTK-refractory MCL setting, a patient population with a significant unmet medical need.

BTKi-refractory MCL
Cross-study comparable
ORR 87.5%, CRR 46.9% (125 mg) vs. venetoclax ORR 53%, CRR ≤15%
Reported endpoint context: higher response rates observed in this high-risk population; comparative interpretation requires trial design review.
Phase 1 trials, prior BTK inhibitor treatment
BTK Inhibitor Refractory Mantle Cell Lymphoma Clinical Response Rate

Hematologic Toxicity vs. In‑Class BCL‑2 Inhibitors

In a phase 1b study of previously untreated patients with CLL/SLL, the combination of mesutoclax (125 mg) and the BTK inhibitor orelabrutinib achieved a 100% ORR and a 65.0% rate of undetectable minimal residual disease (uMRD) in peripheral blood, with a 53.8% uMRD rate in bone marrow [1]. For context, the phase 3 CRISTALLO trial of venetoclax plus obinutuzumab reported an 81.3% peripheral blood uMRD rate (<10⁻⁴) at end of treatment [2]. While cross-trial comparisons are limited by differences in patient populations and combination partners, the high uMRD rate achieved by the mesutoclax-orelabrutinib doublet in a fixed-duration regimen indicates a depth of response that is competitive with established standards.

Hematologic toxicity
Cross-study comparable
Grade 3–4 anemia 0% vs. venetoclax 14–18%
Reported tolerability endpoint context: anemia signal may differ from class comparators; thrombocytopenia rate 14.0% vs. navitoclax >30%.
Phase 1, 72 patients, median age 66 y
First-Line CLL Undetectable MRD Combination Therapy

Combination with Orelabrutinib in 1L CLL/SLL

Preliminary clinical data from phase 1/2 studies indicate that mesutoclax monotherapy exhibits a favorable safety profile with low rates of tumor lysis syndrome (TLS) and gastrointestinal toxicities, adverse events that are frequently associated with venetoclax therapy [1]. While venetoclax requires a strict 5-week dose ramp-up to mitigate TLS risk and is associated with high rates of nausea (70%), diarrhea (43%), and neutropenia (45%) [2], mesutoclax's early clinical experience suggests a more manageable tolerability profile. For instance, in the MCL cohort, the most common treatment-emergent adverse events (TEAEs) were primarily hematologic and managed with supportive care, with low discontinuation rates [3].

1L CLL/SLL combo
Cross-study comparable
uMRD 65% at 36 wk (with orelabrutinib) vs. venetoclax monotherapy ~25–35%
Reported deep response endpoint: combination context may support time-limited research strategies; not a treatment recommendation.
Phase 1/2, NCT05728658
Tumor Lysis Syndrome Safety Profile Gastrointestinal Toxicity

Mesutoclax Research Applications


Apoptosis Modeling in BCL‑2‑Overexpressing B‑Cell Models

Given the 84.0% ORR observed in BTK-refractory MCL patients [1], mesutoclax is an ideal tool compound for investigators seeking to model and overcome acquired resistance to BTK inhibitors in MCL. Procurement of mesutoclax for use in patient-derived xenograft (PDX) models or primary MCL cell cultures will provide a clinically relevant agent to study mechanisms of synergy with other targeted therapies, such as novel BTK degraders or PI3K inhibitors. This is a high-priority application, as venetoclax demonstrates significantly lower activity (40% ORR) in this same clinical context [2].

In Vivo Xenograft Efficacy vs. Venetoclax

The 65.0% peripheral blood uMRD rate achieved with the mesutoclax-orelabrutinib doublet [3] positions mesutoclax as a core component for designing and testing all-oral, chemotherapy-free regimens in clinical trials. Researchers procuring mesutoclax for phase 2/3 studies should prioritize investigations comparing the doublet's long-term progression-free survival against the current standard of venetoclax plus obinutuzumab. The favorable safety and tolerability profile of mesutoclax [4] also makes it an attractive candidate for studies in elderly or unfit patients.

BTKi‑Refractory MCL Translational Research

For pharmaceutical and biotechnology companies developing next-generation BCL-2 inhibitors, mesutoclax represents a critical reference standard. Its well-characterized biochemical potency (BCL-2 IC50 1.54 nM) , high selectivity (>649-fold over BCL-XL) , and cellular activity (RS4;11 IC50 2.75 nM) provide a benchmark for comparing new chemical entities in both biochemical and cell-based assays. Additionally, its unique chemical structure and known molecular weight (884.45 g/mol) make it a valuable analyte for developing and validating LC-MS/MS methods for pharmacokinetic and drug-drug interaction studies.

BTK Inhibitor Combination Therapy Development

The high uMRD rates observed in CLL, coupled with early efficacy signals in AML (including a 92% composite complete remission rate when combined with azacitidine [5]), support the procurement of mesutoclax for investigator-initiated trials in AML. Specifically, studies designed to evaluate the ability of a mesutoclax-containing regimen to achieve uMRD negativity and enable treatment discontinuation are of high scientific interest. The compound's differentiated safety profile, particularly the low TLS risk, may also facilitate its use in the outpatient setting.

Application
Selection Property
Validation Focus
BCL-2-dependent apoptosis pathway modeling
BCL-2 selectivity over BCL-XL
Apoptosis endpoint response vs. pan-inhibitor controls
In vivo xenograft efficacy studies
Oral bioavailability and tumor target engagement
Tumor growth inhibition endpoint review vs. comparator
BTKi-refractory mantle cell lymphoma models
BTKi-resistant disease model context
Response endpoint in resistant model systems
BCL-2 / BTK inhibitor combination research
Combination partner compatibility
Deep response (uMRD) endpoint in preclinical models

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

32 linked technical documents
Explore Hub


Quote Request

Request a Quote for Mesutoclax

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.